Cas no 141289-40-9 (1,3-Benzenedicarboxamide, 2,4,6-triiodo-)

• Product Name: 1,3-Benzenedicarboxamide, 2,4,6-triiodo-
• CAS No: 141289-40-9
• MF: C₈H₅I₃N₂O₂
• MW: 541.850918531418
• CID: 1304801
• Update Time: 2024-08-03

1,3-Benzenedicarboxamide, 2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 2,4,6-triiodo-

• Inchi： 1S/C8H5I3N2O2/c9-2-1-3(10)5(8(13)15)6(11)4(2)7(12)14/h1H,(H2,12,14)(H2,13,15)
• InChI Key： LNFVLJQCPHHJBO-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=C(I)C=C(I)C(C(N)=O)=C1I

Computed Properties

• Exact Mass: 541.74715

Experimental Properties

• Density: 2.806±0.06 g/cm3(Predicted)
• Boiling Point: 419.4±45.0 °C(Predicted)
• PSA: 86.18
• pka: 13.94±0.50(Predicted)